Cas no 868215-71-8 (N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide)

• Product Name: N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide
• CAS No: 868215-71-8
• MF: C₁₆H₂₆N₂O₃S
• MW: 326.454243183136
• CID: 6441763
• Update Time: 2025-05-30

N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide
• 4-Thiomorpholineacetamide, N-cyclohexyl-2,6-diethyl-3,5-dioxo-

• Inchi： 1S/C16H26N2O3S/c1-3-12-15(20)18(16(21)13(4-2)22-12)10-14(19)17-11-8-6-5-7-9-11/h11-13H,3-10H2,1-2H3,(H,17,19)
• InChI Key： UWJPTIIJIIPTCE-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CCCCC2)=O)C(=O)C(CC)SC(CC)C1=O

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 578.7±50.0 °C(Predicted)
• pka: 13.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide

Introduction to N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide and Its Significance in Modern Chemical Biology

N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide, a compound with the CAS number 868215-71-8, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their unique structural features and potential biological activities. The presence of multiple functional groups, including amide, thioether, and morpholine moieties, makes this molecule a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural complexity of N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide is further accentuated by the presence of 2,6-diethyl-3,5-dioxothiomorpholin-4-yl as a substituent. This particular moiety introduces both steric and electronic influences that can modulate the compound's interactions with biological targets. The dioxothiomorpholine ring system is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are crucial for the design of high-affinity ligands. Recent studies have highlighted the importance of such structural motifs in developing novel therapeutic agents targeting various diseases.

In the context of contemporary pharmaceutical research, N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide has been explored for its potential pharmacological properties. The morpholine ring is a common structural feature in many bioactive molecules, known for its ability to enhance solubility and bioavailability. Additionally, the amide group provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop new drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding interactions with target proteins. These computational approaches have been instrumental in accelerating the drug discovery process by reducing the need for extensive experimental screening.

The synthesis of N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the dioxothiomorpholine ring system is particularly challenging due to its sensitive nature. However, recent improvements in synthetic methodologies have made it more feasible to construct such complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to achieve key intermediates with high efficiency.

Once synthesized, N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide can be subjected to various biochemical assays to evaluate its biological activity. These assays often include enzyme inhibition studies, cell-based assays, and binding affinity measurements. The results from these studies can provide valuable insights into the compound's potential therapeutic applications. For instance, if the molecule demonstrates inhibitory activity against a specific enzyme or receptor involved in a particular disease pathway, it could be further developed into a lead compound for drug development.

The role of N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide in drug discovery is not limited to its direct biological activity but also extends to its use as a building block for more complex derivatives. By modifying specific functional groups within the molecule, researchers can generate libraries of compounds with diverse properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel bioactive molecules.

In conclusion, N-cyclohexyl-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-y l)acetamide (CAS no: 868215-71 8) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and recent advances in synthetic chemistry have positioned it as a promising candidate for further exploration. As our understanding of molecular interactions continues to grow，this compound will likely play an important role in the development of new therapeutic agents.